N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide

• IUPAC Name: N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C22H19N3O3S2/c1-14-9-11-15(12-10-14)30(27,28)25-19-7-3-2-5-17(19)21(26)24-22-18(13-23)16-6-4-8-20(16)29-22/h2-3,5,7,9-12,25H,4,6,8H2,1H3,(H,24,26)
• InChI Key: DGQHJCRWLIHTMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=C(C4=C(S3)CCC4)C#N
• Molecular Formula: C22H19N3O3S2
• Molecular Weight: 437.5 g/mol
• CAS No.: 330190-23-3

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide is a useful research compound. Its molecular formula is C22H19N3O3S2 and its molecular weight is 437.53. The purity is usually 95%.
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Scientific Research Applications

Electrophysiological Activity

Research into N-substituted imidazolylbenzamides or benzene-sulfonamides, compounds with structural similarities to N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide, has demonstrated their potential in cardiac electrophysiological activity. These compounds have shown potency in in vitro Purkinje fiber assays, comparable to that of other selective class III agents, indicating their potential application in cardiac arrhythmia treatment and understanding heart electrophysiology (Morgan et al., 1990).

Anticancer Activity

Derivatives of indapamide, a compound related to this compound, have shown pro-apoptotic activity against melanoma cell lines. This indicates the potential of structurally related compounds in developing new anticancer agents, particularly targeting melanoma (Yılmaz et al., 2015).

Antimicrobial Evaluation

Studies on novel thiophene derivatives, including those related to the structure of this compound, have explored their antimicrobial properties. These derivatives have shown efficacy against various bacterial strains, suggesting their utility in developing new antimicrobial agents (Khalil et al., 2010).

Synthesis and Chemical Reactivity

Research on the synthesis and chemical reactivity of compounds structurally related to this compound has provided insights into their potential applications in organic chemistry. This includes the development of new synthetic routes and understanding the reactivity of such complex molecules (Yamagata et al., 1994).

Sensing Applications

The ability of N-(cyano(naphthalen-1-yl)methyl)benzamides to act as colorimetric sensors for fluoride anions indicates the potential for related compounds to be used in environmental monitoring and analytical chemistry. This application demonstrates the versatility of such compounds beyond biomedical applications (Younes et al., 2020).